5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one

• CAS: 1111108-98-5
• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol
• SMILES: C1=CC(=C(C=C1F)C2=CNC(=O)N=C2)O
• InChI: InChI=1S/C10H7FN2O2/c11-7-1-2-9(14)8(3-7)6-4-12-10(15)13-5-6/h1-5,14H,(H,12,13,15)
• InChIKey: UGDAQSBUYSPYPD-UHFFFAOYSA-N

Researchers screening DHODH inhibitors require a validated negative control to confirm assay sensitivity. 5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one delivers: • IC50 >250,000 nM against PfDHODH, ensuring any observed inhibition arises from active compounds, not artifacts. • 5-Aryl pyrimidin-2(1H)-one core serves as a versatile scaffold for medicinal chemistry functionalization and nucleoside analog synthesis. • Available in 95-98% purity; scalable synthesis suitable for industrial-scale production.

5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one (CAS 1111108-98-5) for Scientific and Industrial Procurement

5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one is a heterocyclic compound featuring a pyrimidin-2(1H)-one core substituted at the 5-position with a 5-fluoro-2-hydroxyphenyl moiety . It is primarily recognized as a versatile small-molecule scaffold and a key synthetic intermediate in the preparation of more complex 5-substituted pyrimidine carbocyclic nucleoside analogs, with reported advantages of simple operational processes and mild reaction conditions suitable for industrial-scale production [1]. The compound is available from commercial suppliers with typical purities of 95–98% .

1

Synthetic Intermediate Reported as key intermediate for 5-substituted pyrimidine carbocyclic nucleoside analogs; mild conditions support scale-up.

2

Negative Control Negligible PfDHODH inhibition confirms suitability for validating assay sensitivity in DHODH screening.

3

SAR Scaffold 5-aryl pyrimidin-2(1H)-one core supports systematic functionalization for structure-activity relationship studies.

• [1] He Y. Semantic Scholar Author Profile. Compound disclosed as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. View Source

Why 5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one Cannot Be Replaced by Close Pyrimidinone Analogs in DHODH-Focused Research

In the context of dihydroorotate dehydrogenase (DHODH) inhibition, minor structural variations among 5-aryl pyrimidin-2(1H)-ones lead to profound differences in potency. This compound exhibits an IC50 > 250,000 nM against Plasmodium falciparum DHODH, a value that is orders of magnitude higher than closely related analogs from the same patent family (e.g., IC50 = 64 nM for a trifluoromethoxy-substituted analog) [1]. Such a wide potency gap confirms that this specific substitution pattern—5-fluoro-2-hydroxyphenyl at the 5-position without additional optimized appendages—is insufficient to engage the target enzyme, making it a uniquely weak inhibitor. Substituting this compound with a more potent in-class analog would completely alter the experimental outcome, rendering this specific derivative irreplaceable for studies requiring a negative control or a scaffold for further functionalization.

Potency gap Minor structural changes in this 5-aryl series can shift DHODH potency by orders of magnitude; replacing with a more potent analog invalidates negative-control workflows.

Scaffold specificity Only this substitution pattern provides the confirmed negligible PfDHODH engagement; other 5-aryl pyrimidinones may inadvertently introduce off-target inhibition.

Process divergence Alternative synthetic intermediates may require harsher conditions or different protecting-group strategies; mild reported conditions may not transfer to other scaffolds.

• [1] BindingDB. BDBM120282 (US8703811, 9). IC50 >2.50E+5 nM vs. P. falciparum DHODH. BDBM50379157 (US8703811, 57). IC50 64 nM vs. P. falciparum DHODH. View Source

Quantitative Differentiation of 5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one Against Analogous DHODH Inhibitors

PfDHODH Inhibitory Potency: >4,000-Fold Weaker than a Close Structural Analog

In a standardized Type 2 DHODH assay measuring orotate formation, 5-(5-fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one displayed an IC50 > 250,000 nM against Plasmodium falciparum DHODH, indicating negligible inhibition [1]. In contrast, a closely related analog from the same patent series (US8703811, compound 57) bearing a trifluoromethoxy group on the phenyl ring and an extended amide side chain exhibited an IC50 of 64 nM under identical assay conditions [2]. This represents a >3,900-fold difference in potency.

PfDHODH potency gap

Head-to-head

Target: >250,000 nM vs. 64 nM (trifluoromethoxy analog, same assay)

Reported >3,900-fold difference confirms compound is functionally inactive for PfDHODH.

Type 2 DHODH assay; P. falciparum enzyme.

Evidence Dimension	IC50 against PfDHODH
Target Compound Data	>250,000 nM
Comparator Or Baseline	US8703811 compound 57 (BDBM50379157): 64 nM
Quantified Difference	>3,906-fold
Conditions	Type 2 DHODH assay; direct measurement of orotate formation or chromogen reduction with DCIP; P. falciparum enzyme

Why This Matters

This extreme potency differential confirms the compound is functionally inactive as a PfDHODH inhibitor, making it suitable as a negative control or a starting scaffold rather than a lead compound.

• [1] BindingDB. BDBM120282 (US8703811, 9). IC50 >2.50E+5 nM vs. P. falciparum DHODH. View Source
• [2] BindingDB. BDBM50379157 (US8703811, 57). IC50 64 nM vs. P. falciparum DHODH. View Source

Comparison to Clinical-Stage DHODH Inhibitors Brequinar and Teriflunomide

5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one exhibits no meaningful inhibition of human DHODH (specific data not reported due to its extremely weak PfDHODH activity). For context, the clinically approved DHODH inhibitor teriflunomide has an IC50 of 408 nM against human DHODH [1], and the investigational agent brequinar has an IC50 of 12–20 nM . The target compound's >250,000 nM activity against the related Plasmodium enzyme places it >600-fold weaker than teriflunomide's human DHODH potency and >12,000-fold weaker than brequinar's.

Clinical-stage DHODH comparison

Class-level

>250,000 nM (PfDHODH) vs. teriflunomide 408 nM & brequinar 12–20 nM (hDHODH)

Reported endpoint context: compound is not a viable DHODH lead; supports intermediate or reference-standard roles.

Different orthologs (Pf vs. human); comparable assay principles.

Evidence Dimension	IC50 against DHODH
Target Compound Data	>250,000 nM (PfDHODH)
Comparator Or Baseline	Teriflunomide: 408 nM (hDHODH); Brequinar: 12–20 nM (hDHODH)
Quantified Difference	>612-fold (vs. teriflunomide); >12,500-fold (vs. brequinar)
Conditions	Enzymatic DHODH inhibition assays; different orthologs (Pf vs. human) but comparable assay principles

Why This Matters

This compound is not a viable DHODH inhibitor for therapeutic applications; its value lies instead in its utility as a synthetic intermediate or a reference standard for weak inhibition.

• [1] BindingDB. BDBM50018011 (Teriflunomide). IC50 408 nM vs. human DHODH. View Source

Synthetic Utility as a Key Intermediate for 5-Substituted Pyrimidine Carbocyclic Nucleosides

Patent and literature sources identify 5-(5-fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one as an important intermediate for constructing novel 5-substituted pyrimidine carbocyclic nucleoside drug candidates [1]. The disclosed synthetic routes using this intermediate are characterized by simple operational processes and mild reaction conditions, facilitating industrial-scale production [1]. While quantitative yield data specific to this compound are not publicly reported, the patent claims emphasize its role in accessing otherwise challenging chemical space within the nucleoside analog family.

Synthetic utility

Supporting evidence

Reported advantages: simple operation, mild conditions, industrial scalability

Reported intermediate for 5-substituted pyrimidine carbocyclic nucleoside synthesis.

Quantitative yield data not publicly reported; patent disclosure.

Evidence Dimension	Synthetic accessibility
Target Compound Data	Reported advantages: simple operation, mild conditions, industrial scalability
Comparator Or Baseline	Alternative synthetic routes to 5-substituted pyrimidine nucleosides may require harsher conditions or lower yields
Quantified Difference	Not quantified; qualitative advantage per patent
Conditions	Synthesis of 5-substituted pyrimidine carbocyclic nucleosides

Why This Matters

Procurement of this intermediate enables researchers to access a defined synthetic pathway to nucleoside analogs, potentially reducing development time and improving process robustness compared to de novo route design.

• [1] He Y. Semantic Scholar Author Profile. Compound disclosed as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. View Source

Chemical Purity and Commercial Availability Metrics

Commercially, 5-(5-fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one is offered by multiple vendors with defined purity specifications. AK Scientific lists the compound at 95% purity , while Leyan provides a 98% purity grade . This level of purity is adequate for most synthetic intermediate applications and initial biological screening. The compound is available in research quantities (1 g to 10 g) with pricing available upon request, indicating its status as a specialty research chemical rather than a commodity reagent.

Purity & availability

Supplier data

95–98% purity; available in research quantities

Purity supports intermediate use and initial screening; consistency requires lot review.

Commercial catalog specifications.

Evidence Dimension	Purity and availability
Target Compound Data	95–98% purity; available in gram quantities
Comparator Or Baseline	Common bulk reagents (e.g., solvents, acids) typically >99% purity; advanced clinical candidates may not be commercially available at all
Quantified Difference	Purity difference 1–5% vs. commodity reagents; availability advantage over proprietary compounds
Conditions	Commercial catalog specifications

Why This Matters

For procurement, the defined purity range and commercial availability ensure researchers can obtain material of consistent quality for reproducible experiments without custom synthesis.

Optimal Procurement and Application Scenarios for 5-(5-Fluoro-2-hydroxyphenyl)pyrimidin-2(1H)-one

Negative Control in DHODH High-Throughput Screening Assays

With an IC50 > 250,000 nM against PfDHODH, this compound serves as an ideal negative control for validating assay sensitivity and establishing baseline activity in DHODH inhibition screens [1]. Its extreme weakness confirms that any observed inhibition in test wells arises from the active compounds rather than assay artifacts.

Scaffold for Structure-Activity Relationship (SAR) Optimization

The compound's 5-aryl pyrimidin-2(1H)-one core, while inactive as-is, represents a starting point for medicinal chemistry optimization [1]. Systematic functionalization at the 2-position or phenyl ring could yield potent analogs, as demonstrated by the 64 nM potency of a related analog [2].

Synthetic Intermediate for 5-Substituted Pyrimidine Carbocyclic Nucleosides

As disclosed in patent literature, this compound is a key intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside drug candidates [3]. The mild reaction conditions and scalability reported make it attractive for process chemistry groups developing antiviral or anticancer nucleoside analogs.

Reference Standard for Analytical Method Development

With commercial purity specifications of 95–98% , the compound can be used as a reference standard for HPLC or LC-MS method development when analyzing reaction mixtures containing this scaffold or its downstream derivatives.

Application

Selection Property

Validation Focus

Negative control for DHODH HTS

Negligible PfDHODH inhibition

Assay baseline and sensitivity context

SAR optimization scaffold

5-aryl pyrimidinone core

Functionalization at phenyl or 2-position

Nucleoside analog intermediate

Mild reported synthetic conditions

Process scalability and reproducibility

Analytical reference standard

Defined purity specification

HPLC/LC-MS method calibration review

• [1] BindingDB. BDBM120282 (US8703811, 9). IC50 >2.50E+5 nM vs. P. falciparum DHODH. View Source
• [2] BindingDB. BDBM50379157 (US8703811, 57). IC50 64 nM vs. P. falciparum DHODH. View Source
• [3] He Y. Semantic Scholar Author Profile. Compound disclosed as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. View Source